Cas no 647847-66-3 (4(1H)-Quinazolinone,2-[2-[[6-(4-ethoxy-2-methoxyphenyl)-4,5,7-trimethyl-6H-pyrrolo[3,4-d]pyridazin-1-yl]amino]ethyl]-)

• Product Name: 4(1H)-Quinazolinone,2-[2-[[6-(4-ethoxy-2-methoxyphenyl)-4,5,7-trimethyl-6H-pyrrolo[3,4-d]pyridazin-1-yl]amino]ethyl]-
• CAS No: 647847-66-3
• MF: C₂₈H₃₀N₆O₃
• MW: 498.576205730438
• CID: 416524
• Update Time: 2024-01-29

4(1H)-Quinazolinone,2-[2-[[6-(4-ethoxy-2-methoxyphenyl)-4,5,7-trimethyl-6H-pyrrolo[3,4-d]pyridazin-1-yl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2-[2-[[6-(4-ethoxy-2-methoxyphenyl)-4,5,7-trimethyl-6H-pyrrolo[3,4-d]pyridazin-1-yl]amino]ethyl]-
• 4(3H)-Quinazolinone, 2-[2-[[6-(4-ethoxy-2-methoxyphenyl)-4,5,7-trimethyl-6H-pyrrolo[3,4-d]pyridazin-1-yl]amino]ethyl]-

• Inchi： 1S/C28H30N6O3/c1-6-37-19-11-12-22(23(15-19)36-5)34-17(3)25-16(2)32-33-27(26(25)18(34)4)29-14-13-24-30-21-10-8-7-9-20(21)28(35)31-24/h7-12,15H,6,13-14H2,1-5H3,(H,29,33)(H,30,31,35)
• InChI Key： VLAPKGIBRYKHIQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1CCNC1=NN=C(C)C2=C(C)N(C3=CC=C(OCC)C=C3OC)C(C)=C12

Computed Properties

• Exact Mass: 498.2382

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 798.6±70.0 °C(Predicted)
• PSA: 102.66
• pka: 5.39±0.30(Predicted)